[4-[(E)-[[4-[(4-chlorophenyl)methoxy]benzoyl]hydrazinylidene]methyl]phenyl] (E)-3-phenylprop-2-enoate

• Molecular Formula: C30H23ClN2O4
• Molecular Weight: 511.0 g/mol
• IUPAC Name: [4-[(E)-[[4-[(4-chlorophenyl)methoxy]benzoyl]hydrazinylidene]methyl]phenyl] (E)-3-phenylprop-2-enoate
• InChI: InChI=1S/C30H23ClN2O4/c31-26-13-6-24(7-14-26)21-36-27-17-11-25(12-18-27)30(35)33-32-20-23-8-15-28(16-9-23)37-29(34)19-10-22-4-2-1-3-5-22/h1-20H,21H2,(H,33,35)/b19-10+,32-20+
• InChI Key: LVMUKMVJVOTAGO-NSMFXTPDSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)OC2=CC=C(C=C2)/C=N/NC(=O)C3=CC=C(C=C3)OCC4=CC=C(C=C4)Cl
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)OC2=CC=C(C=C2)C=NNC(=O)C3=CC=C(C=C3)OCC4=CC=C(C=C4)Cl

Description

The compound [4-[(E)-[[4-[(4-chlorophenyl)methoxy]benzoyl]hydrazinylidene]methyl]phenyl] (E)-3-phenylprop-2-enoate is a hybrid molecule featuring two key structural motifs:

A hydrazinylidene-methylbenzoyl core with a 4-[(4-chlorophenyl)methoxy] substituent.

An (E)-3-phenylprop-2-enoate ester linked to the aromatic ring.

This architecture combines a hydrazone-based scaffold with a conjugated enoate system, which may confer unique physicochemical and biological properties.

Biological Activity

The compound 4-[(E)-[[4-[(4-chlorophenyl)methoxy]benzoyl]hydrazinylidene]methyl]phenyl](E)-3-phenylprop-2-enoate is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including synthesis methods, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound features several functional groups that contribute to its reactivity and biological activity:

• Hydrazone linkage : This functional group can undergo tautomerization, leading to different isomeric forms which may affect biological interactions.
• Chlorophenyl and methoxy substituents : These groups can influence the compound's lipophilicity and interaction with biological targets.

Property	Value
Molecular Formula	C35H25ClN2O6
Molecular Weight	605.0 g/mol
CAS Number	769148-23-4

Synthesis Methods

The synthesis of this compound typically involves multiple steps, including:

• Formation of the Benzoyloxy Group : Esterification of benzoic acid with an alcohol under acidic conditions.
• Chlorophenyl Introduction : Achieved through Friedel-Crafts acylation.
• Hydrazinylidene Formation : Synthesized by reacting hydrazine with an appropriate aldehyde or ketone.
• Final Coupling : Coupling of intermediate compounds to form the final product.

Antibacterial Activity

Recent studies have demonstrated that derivatives of similar structural frameworks exhibit significant antibacterial properties. For instance, compounds with hydrazone linkages have shown moderate to strong activity against various bacterial strains such as Salmonella typhi and Bacillus subtilis . The exact mechanism often involves interference with bacterial cell wall synthesis or enzyme inhibition.

Enzyme Inhibition

The compound's structure suggests potential inhibitory activity against key enzymes:

• Acetylcholinesterase (AChE) : Compounds similar in structure have been reported to inhibit AChE effectively, which is crucial for treating conditions like Alzheimer's disease. In one study, derivatives demonstrated IC50 values ranging from 1.13 µM to 6.28 µM, indicating strong inhibitory potential compared to standard inhibitors .
• Urease Inhibition : The compound may also act as a urease inhibitor, which is significant in treating urinary tract infections and certain types of kidney stones. The reported IC50 values for related compounds suggest a promising avenue for further research .

The biological activity of this compound can be attributed to its ability to interact with specific molecular targets:

• Enzyme Binding : The hydrazone and methoxy groups can facilitate binding to enzyme active sites, leading to inhibition .
• DNA Intercalation : Similar compounds have shown the ability to intercalate with DNA, potentially affecting replication and transcription processes.

Study on Antibacterial Activity

In a recent study evaluating various hydrazone derivatives, it was found that compounds with chlorophenyl substitutions exhibited enhanced antibacterial properties against multiple strains . The study utilized standard disc diffusion methods and broth microdilution techniques to assess efficacy.

Enzyme Inhibition Assessment

Another investigation focused on the enzyme inhibition properties of similar compounds showed that those containing hydrazone linkages had significant effects on AChE and urease activities. The study highlighted the importance of structural modifications in enhancing biological activity .

Comparison with Similar Compounds

Structural Features and Physicochemical Properties

Table 1: Structural and Molecular Comparisons

Compound Name	Molecular Formula	Key Substituents/Features	Molecular Weight (g/mol)	Evidence ID
Target Compound	Not explicitly provided	4-Chlorophenylmethoxy, hydrazinylidene, (E)-3-phenylprop-2-enoate	~500 (estimated)	-
4-{(E)-[(4-{[(4-Chlorophenyl)sulfonyl]amino}benzoyl)hydrazono]methyl}-2-methoxyphenyl (2E)-3-phenylacrylate	C30H24ClN3O6S	Sulfonamide group, 2-methoxyphenyl, (E)-acrylate	590.047
4-[(E)-{[(2,4-Dichlorophenoxy)acetyl]hydrazono}methyl]-2-methoxyphenyl benzoate	C23H17Cl2N2O5	Dichlorophenoxyacetyl, benzoate ester	472.30
(E)-3-[4-[(4-sulfamoylphenyl)methylsulfamoyl]phenyl]prop-2-enoic acid	C17H16N2O6S2	Sulfamoyl groups, prop-2-enoic acid	408.44
4-[(2Z)-3-[4-(Propan-2-yl)phenyl]prop-2-enoyl]phenyl (2E)-3-phenylprop-2-enoate	C27H24O3	Isopropylphenyl acrylate, (E)-3-phenylprop-2-enoate	396.48

Key Observations :

• The target compound lacks sulfur-containing groups (e.g., sulfonamide in or sulfamoyl in ), which may reduce metabolic stability compared to sulfonamide derivatives .
• The isopropylphenyl acrylate in replaces the hydrazone with a simpler acrylate, improving synthetic accessibility but sacrificing hydrogen-bonding capacity .

Implications for the Target Compound :

• The hydrazone core in the target compound may confer antimicrobial properties similar to , though the absence of sulfonamide groups (as in ) could limit potency.

Comparison with Analogues :

• uses NaOH/ethanol for enone synthesis, a method adaptable to the target compound’s ester formation .
• employs hydroxylamine hydrochloride for deprotection, which may be relevant if the target requires phenol unmasking .